4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE

• IUPAC Name: 4-(3-ethoxypropyl)-3-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H17F4N3O2S/c1-2-23-8-4-7-22-12(20-21-14(22)25)10-5-3-6-11(9-10)24-15(18,19)13(16)17/h3,5-6,9,13H,2,4,7-8H2,1H3,(H,21,25)
• InChI Key: PYMHEROCFZNNCE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(=NNC1=S)C2=CC(=CC=C2)OC(C(F)F)(F)F
• Molecular Formula: C15H17F4N3O2S
• Molecular Weight: 379.4 g/mol

Description

4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE is a complex organic compound that belongs to the class of triazole derivatives. Triazoles are known for their diverse biological activities and are widely used in pharmaceuticals, agrochemicals, and materials science. This particular compound is notable for its unique structural features, which include an ethoxypropyl group, a tetrafluoroethoxyphenyl group, and a triazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving hydrazine derivatives and appropriate alkynes or nitriles under acidic or basic conditions.

Introduction of the Ethoxypropyl Group: This step involves the alkylation of the triazole ring with 3-ethoxypropyl halides in the presence of a base such as potassium carbonate.

Attachment of the Tetrafluoroethoxyphenyl Group: This can be done through a nucleophilic substitution reaction using 3-(1,1,2,2-tetrafluoroethoxy)phenyl halides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced to form corresponding alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nitric acid, halogens, and other electrophilic reagents.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Alcohols, amines.

Substitution: Nitro derivatives, halogenated compounds.

Scientific Research Applications

4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the development of advanced materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE involves its interaction with specific molecular targets and pathways. The triazole ring is known to interact with various enzymes and receptors, potentially inhibiting their activity. The tetrafluoroethoxyphenyl group may enhance the compound’s binding affinity and specificity for its targets. The exact molecular targets and pathways involved would depend on the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-3-(1,1,2,2-tetrafluoroethoxy)benzene
• 3-(1,1,2,2-Tetrafluoroethoxy)benzoic acid
• (1,1,2,2-Tetrafluoroethoxy)benzene

Uniqueness

4-(3-ETHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE is unique due to its combination of structural features, including the ethoxypropyl group, tetrafluoroethoxyphenyl group, and triazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications in research and industry.